Cas no 41115-22-4 (N-butyl-2,6-dimethylaniline)
N-butyl-2,6-dimethylaniline structure
Product Name:N-butyl-2,6-dimethylaniline
CAS No:41115-22-4
MF:C12H19N
MW:177.28596329689
CID:2634540
PubChem ID:5251001
Update Time:2025-04-21
N-butyl-2,6-dimethylaniline Chemical and Physical Properties
Names and Identifiers
-
- UCP7PQE443
- 41115-22-4
- N-butyl-2,6-dimethylaniline
- Benzenamine, N-butyl-2,6-dimethyl-
- UMHATKUMNAUAPM-UHFFFAOYSA-N
- UNII-UCP7PQE443
- SCHEMBL7288546
- AKOS005296129
-
- Inchi: 1S/C12H19N/c1-4-5-9-13-12-10(2)7-6-8-11(12)3/h6-8,13H,4-5,9H2,1-3H3
- InChI Key: UMHATKUMNAUAPM-UHFFFAOYSA-N
- SMILES: N(C1C(C)=CC=CC=1C)CCCC
Computed Properties
- Exact Mass: 177.151749610Da
- Monoisotopic Mass: 177.151749610Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 12Ų
N-butyl-2,6-dimethylaniline Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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